5-chloro-N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(propylsulfanyl)pyrimidine-4-carboxamide

• Molecular Formula: C19H21Cl2N3O3S2
• Molecular Weight: 474.4 g/mol
• IUPAC Name: 5-chloro-N-[(2-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-2-propylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C19H21Cl2N3O3S2/c1-2-8-28-19-22-10-16(21)17(23-19)18(25)24(14-7-9-29(26,27)12-14)11-13-5-3-4-6-15(13)20/h3-6,10,14H,2,7-9,11-12H2,1H3
• InChI Key: WQXORJPQYIGKIO-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC=C(C(=N1)C(=O)N(CC2=CC=CC=C2Cl)C3CCS(=O)(=O)C3)Cl

Description

5-Chloro-N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(propylsulfanyl)pyrimidine-4-carboxamide is a pyrimidine-based carboxamide derivative with a complex substitution pattern. Its core structure comprises a pyrimidine ring substituted at position 5 with chlorine, position 2 with a propylsulfanyl group, and position 4 with a carboxamide moiety. The carboxamide nitrogen is further substituted with a 2-chlorobenzyl group and a 1,1-dioxidotetrahydrothiophen-3-yl group. The compound’s molecular weight is approximately 486.04 g/mol (calculated based on formula C₂₀H₂₁Cl₂N₃O₃S₂).

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s structural uniqueness lies in its combination of substituents, which differentiate it from related pyrimidine carboxamides (Table 1). Key comparisons include:

Table 1: Structural Comparison with Analogous Pyrimidine Carboxamides

Compound Name	Substituent R1	Substituent R2	Sulfur-Containing Group	Key Features
Target Compound	2-Chlorobenzyl	1,1-Dioxidotetrahydrothiophen-3-yl	Propylsulfanyl (C₃H₇S)	Chloro, sulfone, tetrahydrothiophene dioxide, dual N-alkylation
5-Chloro-N-[2-[(4-Methoxyphenyl)Carbamoyl]-1-Benzofuran-3-yl]-2-(Allylsulfanyl)Pyrimidine-4-Carboxamide	1-Benzofuran-3-yl	4-Methoxyphenyl	Allylsulfanyl (C₃H₅S)	Benzofuran core, methoxy group, unsaturated thioether
2-(Benzylsulfonyl)-5-Chloro-N-(5-Propyl-1,3,4-Thiadiazol-2-yl)Pyrimidine-4-Carboxamide	Benzylsulfonyl (C₆H₅CH₂SO₂)	5-Propyl-1,3,4-thiadiazol-2-yl	Benzylsulfonyl	Sulfonyl group, thiadiazole ring, propyl chain
N-(4-Chlorophenyl)-3-Formyl-6-Methyl-4-Aryl-2-Thioxo-Tetrahydropyrimidine-5-Carboxamide	4-Chlorophenyl	Aryl group	Thioxo (C=S)	Thione group, formyl substitution, tetrahydropyrimidine scaffold

Key Observations:

In contrast, the thioxo group in introduces a reactive thione, which may enhance metal-binding capacity .

Aromatic Substitutions :

• The 2-chlorobenzyl group in the target compound differs from the 4-methoxyphenyl in . The chlorine’s ortho position may sterically hinder interactions compared to para-substituted analogs.

Heterocyclic Moieties :

• The 1,1-dioxidotetrahydrothiophen-3-yl group provides a rigid, polar sulfone-containing ring, contrasting with the thiadiazole in or benzofuran in . This could influence solubility and target affinity .